Ethyl 2,3-dichloroquinoxaline-6-carboxylate
Overview
Description
Ethyl 2,3-dichloroquinoxaline-6-carboxylate is a chemical compound with the molecular formula C11H8Cl2N2O2 . It has a molecular weight of 271.1 .
Molecular Structure Analysis
The molecular structure of Ethyl 2,3-dichloroquinoxaline-6-carboxylate consists of a quinoxaline core, which is a bicyclic compound composed of fused benzene and pyrazine rings. It also contains two chlorine atoms and an ethyl carboxylate group .Physical And Chemical Properties Analysis
Ethyl 2,3-dichloroquinoxaline-6-carboxylate has a predicted boiling point of 358.5±37.0 °C and a predicted density of 1.439±0.06 g/cm3 . It is recommended to be stored at 2-8°C .Scientific Research Applications
Synthesis of Functionalized Compounds
Ethyl 2,3-dichloroquinoxaline-6-carboxylate is used as a precursor in the synthesis of various functionalized compounds. For example, Zhu, Lan, and Kwon (2003) demonstrated its use in a phosphine-catalyzed [4 + 2] annulation, resulting in ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with complete regioselectivity (Xue-Feng Zhu, J. Lan, & O. Kwon, 2003). Similarly, Obafemi and Pfleiderer (2004) explored its reactions with malononitrile and ethyl cyanoacetate, leading to a variety of 3-chloro-2-(cyanomethylene)-1,2-dihydroquinoxaline derivatives (C. A. Obafemi & W. Pfleiderer, 2004).
Role in Antimicrobial and Anticancer Agents
Balaji et al. (2013) reported the ultrasound-promoted synthesis of 2-chloroquinolin-4-pyrimidine carboxylate derivatives, which exhibited moderate antibacterial activity against both Gram-positive and Gram-negative bacteria (G. L. Balaji, K. Rajesh, Shabana Kouser Ali, & V. Vijayakumar, 2013). Furthermore, Abdel-Motaal, Alanzy, and Asem (2020) utilized ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, a related compound, to synthesize new heterocycles with potent anticancer activity (M. Abdel-Motaal, Asmaa L. Alanzy, & M. Asem, 2020).
Other Applications
Ethyl 2,3-dichloroquinoxaline-6-carboxylate also finds application in diverse chemical syntheses, such as the preparation of hydroxy-6H-benzofuro[3,2-c] [1]benzopyran-6-ones by Mcpherson and Ponder (1976) (H. Mcpherson & B. Ponder, 1976), and the synthesis of ethyl 2-arylazo-4,9-dioxonaphtho[2,3-b]thiophene-3-carboxylate, which was applied on polyester fibers as disperse dyes by Rangnekar et al. (1999) (D. W. Rangnekar, V. Kanetkar, G. Shankarling, & J. V. Malanker, 1999).
Future Directions
Quinoxaline derivatives, including Ethyl 2,3-dichloroquinoxaline-6-carboxylate, have become a subject of extensive research due to their wide range of physicochemical and biological activities . They have potential applications in the design and development of numerous bioactive molecules, dyes, fluorescent materials, electroluminescent materials, and organic sensitizers for solar cell applications . Therefore, future research may focus on exploring these applications further.
properties
IUPAC Name |
ethyl 2,3-dichloroquinoxaline-6-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8Cl2N2O2/c1-2-17-11(16)6-3-4-7-8(5-6)15-10(13)9(12)14-7/h3-5H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FMDVSVYBVWESIN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(C=C1)N=C(C(=N2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8Cl2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40856427 |
Source
|
| Record name | Ethyl 2,3-dichloroquinoxaline-6-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40856427 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1268865-79-7 |
Source
|
| Record name | Ethyl 2,3-dichloroquinoxaline-6-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40856427 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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